Cas no 31009-12-8 (Ethanone,1-[6,8-dimethyl-2-(4-methylphenyl)-4-quinolinyl]-)

Ethanone,1-[6,8-dimethyl-2-(4-methylphenyl)-4-quinolinyl]- structure
31009-12-8 structure
Product Name:Ethanone,1-[6,8-dimethyl-2-(4-methylphenyl)-4-quinolinyl]-
CAS No:31009-12-8
MF:C20H19NO
MW:289.370965242386
CID:311187
PubChem ID:285538
Update Time:2025-04-19

Ethanone,1-[6,8-dimethyl-2-(4-methylphenyl)-4-quinolinyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[6,8-dimethyl-2-(4-methylphenyl)-4-quinolinyl]-
    • 1-[6,8-dimethyl-2-(4-methylphenyl)quinolin-4-yl]ethanone
    • AC1Q5D9A
    • AG-K-10296
    • AR-1B9416
    • CTK4G6282
    • KST-1B2963
    • NSC142530
    • NSC-142530
    • DTXSID60301343
    • NSC 142530
    • 1-(6,8-Dimethyl-2-(p-tolyl)quinolin-4-yl)ethanone
    • 31009-12-8
    • Inchi: 1S/C20H19NO/c1-12-5-7-16(8-6-12)19-11-17(15(4)22)18-10-13(2)9-14(3)20(18)21-19/h5-11H,1-4H3
    • InChI Key: PHBKLAZFMXQSTI-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=C(C2C=CC(C)=CC=2)N=C2C(C)=CC(C)=CC2=1

Computed Properties

  • Exact Mass: 289.14677
  • Monoisotopic Mass: 289.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96
  • LogP: 5.02960
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